Cas no 93619-29-5 (Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester)
93619-29-5 structure
Product Name:Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester
CAS No:93619-29-5
MF:C18H20N2O3
MW:312.363004684448
CID:817813
PubChem ID:295367
Update Time:2025-04-19
Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester
- NSC164528
- 2-Methylpropyl 4-[(phenylcarbamoyl)amino]benzoate
- DTXSID20304198
- SCHEMBL11006811
- NSC-164528
- AKOS002945718
- 93619-29-5
- Oprea1_781377
-
- Inchi: 1S/C18H20N2O3/c1-13(2)12-23-17(21)14-8-10-16(11-9-14)20-18(22)19-15-6-4-3-5-7-15/h3-11,13H,12H2,1-2H3,(H2,19,20,22)
- InChI Key: YTYBYDKUZWYMEI-UHFFFAOYSA-N
- SMILES: O(C(C1C=CC(=CC=1)NC(NC1C=CC=CC=1)=O)=O)CC(C)C
Computed Properties
- Exact Mass: 312.147393
- Monoisotopic Mass: 312.147393
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 384
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.4
- XLogP3: 3.7
Experimental Properties
- Density: 1.212
- Boiling Point: 378.9°Cat760mmHg
- Flash Point: 183°C
- Refractive Index: 1.621
Benzoic acid,4-[[(phenylamino)carbonyl]amino]-, 2-methylpropyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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